3,3-Dimethyl-2,4-dihydrochromene-4-carboxylic acid

• IUPAC Name: 3,3-dimethyl-2,4-dihydrochromene-4-carboxylic acid
• InChI: InChI=1S/C12H14O3/c1-12(2)7-15-9-6-4-3-5-8(9)10(12)11(13)14/h3-6,10H,7H2,1-2H3,(H,13,14)
• InChI Key: DKLKLTIKSHAMMM-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=CC=CC=C2C1C(=O)O)C
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• CAS RN: 1781596-14-2

Description

3,3-Dimethyl-2,4-dihydrochromene-4-carboxylic acid (DDC) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that belongs to the family of chromene derivatives. DDC has been found to exhibit various biological activities, making it a promising candidate for drug development and other research applications.

Scientific Research Applications

Synthetic Methodologies and Catalysis

The development of novel synthetic methods for complex molecules is a crucial aspect of organic chemistry. A study by Mondal et al. (2003) introduced a convenient method for synthesizing 1-methoxy-5,10-dioxo-5,10-dihydro-1H-benzo[g]isochromene carboxylic acid amides, utilizing a dual role Pd(II) catalyst. This approach highlights the utility of 3,3-dimethyl-2,4-dihydrochromene-4-carboxylic acid derivatives in synthesizing isochromene natural products, indicating its importance in the synthesis of antitumor agents (Mondal et al., 2003).

Molecular Recognition and Hydrogen Bonding

The study of molecular recognition is fundamental to understanding biochemical processes. Wash et al. (1997) explored the intermolecular hydrogen bonding between acid and amide groups, using 2,2-dimethylbutynoic acid with a pyridone terminus as a model. This research demonstrates the potential of dimethylated carboxylic acids in forming hydrogen-bonded dimers, which can be pivotal in designing molecular recognition systems (Wash et al., 1997).

Polymer Chemistry and Material Science

Dunkers and Ishida (1999) investigated the reaction of benzoxazine-based phenolic resins with carboxylic acids and phenols as catalysts, using Fourier transform infrared (FTIR) spectroscopy. The study provides insight into the curing processes of polymers and the role of carboxylic acids, like 3,3-dimethyl-2,4-dihydrochromene-4-carboxylic acid, in polymer chemistry, emphasizing its relevance in developing new materials (Dunkers & Ishida, 1999).

Corrosion Inhibition

Research into corrosion inhibition is vital for protecting metals in industrial applications. Saady et al. (2018) explored the anti-corrosive properties of indanone derivatives, including compounds related to 3,3-dimethyl-2,4-dihydrochromene-4-carboxylic acid, on mild steel in hydrochloric acid. Their work demonstrates the potential of these compounds in enhancing corrosion resistance, indicating the applicability of 3,3-dimethyl-2,4-dihydrochromene-4-carboxylic acid derivatives in this field (Saady et al., 2018).